Cas no 123548-45-8 (2-Butenedioic-2,3-13C2acid, (2E)- (9CI))

• Product Name: 2-Butenedioic-2,3-13C2acid, (2E)- (9CI)
• CAS No: 123548-45-8
• MF: C₄H₄O₄
• MW: 118.05747127533
• CID: 104078
• PubChem ID: 329759103
• Update Time: 2025-04-18

2-Butenedioic-2,3-13C2acid, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic-2,3-13C2acid, (2E)- (9CI)
• 2,3-13C2-maleic acid
• MALEIC-2 3-13C2 ACID
• MALEIC ACID-2,3-13C2
• MALEIC-2,3-13C2 ACID, 99 ATOM % 13C
• (E)-(2,3-13C2)but-2-enedioic acid
• Fumaric acid-2,3-13C2
• 123548-45-8
• Fumaric acid-2,3-13C2, 99 atom % 13C

• MDL： MFCD01075571
• Inchi： 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1+/i1+1,2+1
• InChI Key： VZCYOOQTPOCHFL-GXMZHNCCSA-N
• SMILES： OC(/[13CH]=[13CH]/C(=O)O)=O

Computed Properties

• Exact Mass: 118.01766828g/mol
• Monoisotopic Mass: 118.01766828g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 299-300 °C (subl.) (lit.)
• Solubility: Not determined

2-Butenedioic-2,3-13C2acid, (2E)- (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：